Cas no 6146-89-0 (3-[(3-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one)

3-[(3-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one structure
6146-89-0 structure
Product Name:3-[(3-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one
CAS No:6146-89-0
MF:C21H16O3
MW:316.349946022034
CID:1627315
PubChem ID:680698
Update Time:2025-04-21

3-[(3-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-methylbenzyl)oxy]-6H-benzo[c]chromen-6-one
    • 3-[(3-methylphenyl)methoxy]benzo[c]chromen-6-one
    • 6146-89-0
    • Oprea1_294839
    • CBMicro_031324
    • STL459473
    • SR-01000442957
    • BIM-0031151.P001
    • MixCom6_001628
    • 3-[(3-METHYLPHENYL)METHOXY]-6H-BENZO[C]CHROMEN-6-ONE
    • 3-((3-METHYLBENZYL)OXY)-6H-BENZO(C)CHROMEN-6-ONE
    • CHEMBL1414573
    • AKOS001629552
    • DTXSID30350484
    • SR-01000442957-1
    • Inchi: 1S/C21H16O3/c1-14-5-4-6-15(11-14)13-23-16-9-10-18-17-7-2-3-8-19(17)21(22)24-20(18)12-16/h2-12H,13H2,1H3
    • InChI Key: TYZWHFDNXOSEBL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C2C=CC(=CC1=2)OCC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 316.10998
  • Monoisotopic Mass: 316.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.242
  • Boiling Point: 505.3°C at 760 mmHg
  • Flash Point: 218.9°C
  • Refractive Index: 1.638
  • PSA: 35.53
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